Cas no 1018446-95-1 (tert-butyl 4-amino-1H-pyrazole-1-carboxylate)

• Product Name: tert-butyl 4-amino-1H-pyrazole-1-carboxylate
• CAS No: 1018446-95-1
• MF: C₈H₁₃N₃O₂
• MW: 183.207721471786
• MDL: MFCD20697038
• CID: 2127876
• PubChem ID: 59587648
• Update Time: 2025-04-21

tert-butyl 4-amino-1H-pyrazole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-amino-1H-pyrazole-1-carboxylate
• tert-butyl 4-aminopyrazole-1-carboxylate
• 1-Boc-4-amino-1H-pyrazole
• 1018446-95-1
• t-Butyl 4-amino-1H-pyrazole-1-carboxylate
• SCHEMBL671541
• 1-Boc-4-aminopyrazole
• tert-butyl4-amino-1H-pyrazole-1-carboxylate
• 4-amino-pyrazole-1-carboxylic acid tert-butyl ester
• CS-0021375
• 4-Amino-pyrazole-1-carboxylic acid tert-butyl ester; tert-Butyl 4-amino-1H-pyrazole-1-carboxylate
• DA-16321
• CHEMBL4558875
• P17316
• MFCD20697038
• EN300-181085
• AKOS024627762
• SY100235
• F2147-1321
• 1H-Pyrazole-1-carboxylic acid, 4-amino-, 1,1-dimethylethyl ester
• BS-13879
• Z1262634015
• FIBAJOZIOKKYHC-UHFFFAOYSA-N
• 819-367-0
• TQB44695

• MDL： MFCD20697038
• Inchi： 1S/C8H13N3O2/c1-8(2,3)13-7(12)11-5-6(9)4-10-11/h4-5H,9H2,1-3H3
• InChI Key： FIBAJOZIOKKYHC-UHFFFAOYSA-N
• SMILES： O(C(N1C=C(C=N1)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 183.100776666g/mol
• Monoisotopic Mass: 183.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 70.1Ų

tert-butyl 4-amino-1H-pyrazole-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives